2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H20N6OS/c1-14-8-15(2)10-17(9-14)24-18(28)12-29-21-19-20(22-13-23-21)27(26-25-19)11-16-6-4-3-5-7-16/h3-10,13H,11-12H2,1-2H3,(H,24,28)
• InChI Key: PGQHASGRFPVSFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

The compound is a derivative of 3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol. This compound is used as a reactant in the synthesis, biochemical, and molecular modeling studies of 2,9-disubstituted-N6-(arylcarbamoyl)-8-azaadenines as new selective A3 adenosine receptor antagonists.

Synthesis Analysis

The synthesis of similar compounds involves a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne) has been performed for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine.

Molecular Structure Analysis

The stereochemistry and relative configurations of the synthesized compounds were determined by 1D and 2D NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The anions, generated from similar compounds with sodium hydride (NaH), underwent aromatization to give the 3H-1, 2, 3-triazolo pyrimidine-7-carbonitriles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a melting point of over 250°C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research into the synthesis of heterocyclic compounds has led to the development of various derivatives with potential utility in scientific and medicinal fields. The synthesis processes often involve condensation reactions, alkylation, and cyclization, providing a route to explore the chemical space of triazolo[4,5-d]pyrimidin and related structures for potential applications (Hassneen & Abdallah, 2003; Farghaly, 2008).

Antimicrobial and Antitumor Activities

Several studies have synthesized new heterocycles incorporating triazolo[4,5-d]pyrimidin derivatives to evaluate their antimicrobial and antitumor activities. These compounds have been tested against various bacterial strains and cancer cell lines, showing promising results in some cases. The pursuit of these activities indicates a potential for developing novel therapeutic agents (Hossain & Bhuiyan, 2009; Edrees & Farghaly, 2017).

Pharmacological Research

Compounds related to 2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(3,5-dimethylphenyl)acetamide have been explored for their pharmacological applications, including their use as cardiovascular agents and in the synthesis of radioligands for PET imaging. These areas of research highlight the versatile nature of triazolo[4,5-d]pyrimidin derivatives in contributing to scientific and medical advancements (Novinson et al., 1982; Dollé et al., 2008).

Mechanism of Action

Target of Action

The primary target of the compound 2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(3,5-dimethylphenyl)acetamide is the Lysine Specific Demethylase 1 (LSD1) . LSD1 plays a pivotal role in regulating lysine methylation . The aberrant overexpression of LSD1 has been reported to be involved in the progression of certain human malignant tumors .

Mode of Action

The compound interacts with LSD1 through a hydrogen interaction between the nitrogen atom in the pyridine ring and Met332 . This interaction is responsible for the improved activity of the compound . The compound is identified as a reversible LSD1 inhibitor and shows certain selectivity to LSD1 over monoamine oxidase A/B (MAO-A/B) .

Biochemical Pathways

The compound affects the biochemical pathways related to lysine methylation, which is regulated by LSD1 . By inhibiting LSD1, the compound can significantly inhibit the activity of LSD1 and suppress cell migration ability .

Result of Action

The molecular and cellular effects of the compound’s action include the significant inhibition of LSD1 activity and the suppression of cell migration ability . These effects could potentially lead to the inhibition of cancer proliferation and migration .

Future Directions

The future directions of research could involve further exploration of the compound’s potential as a c-Met inhibitor. Additionally, the synthesis of new derivatives and their biological evaluation could be a promising area of study.